Cas no 85668-48-0 (2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid)

2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid structure
85668-48-0 structure
Product name:2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid
CAS No:85668-48-0
MF:C20H28O3
MW:316.434526443481
CID:2064589

2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid
    • Inchi: InChI=1S/C20H28O3/c1-6-13(2)7-9-16-14(3)8-10-17-19(16,4)11-15(21)12-20(17,5)18(22)23/h6-7,16-17H,1,3,8-12H2,2,4-5H3,(H,22,23)/b13-7+
    • InChI Key: JHPRIWZCNRYXGI-NTUHNPAUSA-N
    • SMILES: C\C(C=C)=C/CC1C(=C)CCC2C1(C)CC(=O)CC2(C)C(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • XLogP3: 4.335

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